Cas no 566169-97-9 (4-(6-Bromo-2-benzothiazolyl)benzenamine)

4-(6-Bromo-2-benzothiazolyl)benzenamine is a brominated benzothiazole derivative featuring an amine-functionalized phenyl group. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds and functional materials. Its bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The benzothiazole core contributes to electronic and photophysical properties, making it useful in optoelectronic applications, including organic semiconductors or fluorescent probes. The amine group provides a versatile handle for further derivatization, facilitating the synthesis of more complex architectures. Suitable for research in medicinal chemistry and materials science, this compound offers a balance of stability and reactivity for targeted synthetic applications.

4-(6-Bromo-2-benzothiazolyl)benzenamine structure

566169-97-9 structure

Product Name:4-(6-Bromo-2-benzothiazolyl)benzenamine

CAS No:566169-97-9

MF:C₁₃H₉BrN₂S

MW:305.192960500717

CID:348346

PubChem ID:10335228

Update Time:2025-05-28

4-(6-Bromo-2-benzothiazolyl)benzenamine Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-(6-bromo-2-benzothiazolyl)-
- 4-(6-bromo-1,3-benzothiazol-2-yl)aniline
- 4-(6-Bromo-2-benzothiazolyl)benzenamine
- SCHEMBL2461395
- [4-(6-bromo-1,3-benzothiazol-2-yl)phenyl]amine
- DTXSID80438347
- AKOS017549675
- 4-(6-Bromobenzo[d]thiazol-2-yl)aniline
- 4-(6-Bromo-benzothiazol-2-yl)-phenylamine
- CHEMBL92852
- HY-111514
- BDBM50129783
- CS-0042312
- 566169-97-9
- PD102319
- DA-60294
- Inchi： 1S/C13H9BrN2S/c14-9-3-6-11-12(7-9)17-13(16-11)8-1-4-10(15)5-2-8/h1-7H,15H2
- InChI Key： WZRRXNJALRCBNH-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)SC(C1C=CC(=CC=1)N)=N2

Computed Properties

Exact Mass: 303.96707
Monoisotopic Mass: 303.96698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 67.2Å²

Experimental Properties

PSA: 38.91

4-(6-Bromo-2-benzothiazolyl)benzenamine Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

4-(6-Bromo-2-benzothiazolyl)benzenamine Pricemore >>

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MedChemExpress	HY-111514-10mg	4-(6-Bromo-2-benzothiazolyl)benzenamine	566169-97-9		10mg	￥2340	2025-04-16
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ChemScence	CS-0042312-10mg	4-(6-Bromo-2-benzothiazolyl)benzenamine	566169-97-9	≥98.0%	10mg	$80.0	2022-04-27
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TRC	B701065-1mg	4-(6-Bromo-2-benzothiazolyl)benzenamine	566169-97-9		1mg	$ 64.00	2023-04-18
TRC	B701065-2.5mg	4-(6-Bromo-2-benzothiazolyl)benzenamine	566169-97-9		2.5mg	$ 75.00	2023-04-18
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